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Compound of Interest

Compound Name: tert-Amyl methyl ether

Cat. No.: B166767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data, handling

precautions, and toxicological profile of Tert-Amyl Methyl Ether (TAME). The information is

intended to equip researchers, scientists, and drug development professionals with the

necessary knowledge to handle this chemical safely in a laboratory setting.

Chemical and Physical Properties
Tert-Amyl Methyl Ether (TAME), also known as 2-methoxy-2-methylbutane, is a flammable,

colorless liquid with a characteristic ether-like odor. It is primarily used as a fuel oxygenate to

increase octane levels and reduce emissions. The following tables summarize its key physical

and chemical properties.
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Property Value References

Molecular Formula C6H14O [1]

Molecular Weight 102.17 g/mol [1]

Appearance Clear, colorless liquid [1]

Odor Ether-like [1]

Boiling Point 85-86 °C (185-186.8 °F) [1]

Melting Point -80 °C (-112 °F) [2]

Flash Point -11 °C (12.2 °F) [1]

Autoignition Temperature 415 °C (779 °F) [1]

Density 0.76 - 0.78 g/mL at 25 °C [2]

Vapor Pressure 75 mmHg at 25 °C [1]

Vapor Density 3.52 (Air = 1) [1]

Solubility in Water 10.71 g/L at 20 °C [2]

Fire and Explosion Hazard Data
TAME is a highly flammable liquid and vapor, posing a significant fire and explosion risk.

Vapors are heavier than air and may travel considerable distances to an ignition source.
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Hazard Data References

Flammability
Highly flammable liquid and

vapour.
[2]

Upper Explosive Limit (UEL) 7.1% [1]

Lower Explosive Limit (LEL) 1.0% [1]

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO2)
[2]

Extinguishing Media

Alcohol-resistant foam, dry

chemical, carbon dioxide,

water spray. Do not use a solid

stream of water as it may

scatter and spread the fire.

[1][2]

Toxicological Data
TAME is harmful if swallowed or inhaled and can cause irritation to the skin, eyes, and

respiratory tract. The primary toxic effect of TAME is central nervous system (CNS) depression.
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Toxicity Data Value Species References

LD50 Oral 1602 mg/kg Rat [3]

LC50 Inhalation
31800 mg/m³ (4

hours)
Rat [3]

Eye Irritation Causes eye irritation. [1]

Skin Irritation Causes skin irritation. [1]

Specific Target Organ

Toxicity (Single

Exposure)

May cause

drowsiness or

dizziness (CNS

depression).

[2]

No-Observed-

Adverse-Effect Level

(NOAEL)

500 ppm (in a 4-week

inhalation study)
Rat [3]

Experimental Protocols for Safe Handling
Adherence to strict experimental protocols is crucial when working with TAME to minimize

exposure and prevent accidents.

Protocol for Dispensing and Transferring TAME
This protocol outlines the steps for safely transferring TAME from a storage container to a

reaction vessel.

Materials:

Tert-Amyl Methyl Ether

Chemically resistant gloves (e.g., Viton®, nitrile)

Safety goggles and a face shield

Flame-resistant lab coat
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A properly functioning chemical fume hood

Grounding and bonding straps

Sealed dispensing system or a properly sized funnel

Receiving vessel

Spill kit for flammable liquids

Procedure:

Preparation:

Ensure the chemical fume hood has a face velocity of at least 100 feet per minute.

Clear the fume hood of all unnecessary equipment and potential ignition sources.

Don the appropriate Personal Protective Equipment (PPE): safety goggles, face shield,

flame-resistant lab coat, and chemically resistant gloves. .

Grounding and Bonding:

Before dispensing, securely attach a grounding strap to a known ground source.

Connect a bonding strap between the TAME storage container and the receiving vessel to

equalize the electrical potential and prevent static discharge. .

Dispensing:

Perform all dispensing operations within the chemical fume hood.

Slowly open the TAME container.

If using a sealed dispensing system, ensure all connections are secure before initiating the

transfer.

If using a funnel, place it securely in the opening of the receiving vessel.
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Pour TAME slowly and carefully to minimize splashing and vapor generation. .

Completion and Cleanup:

Once the desired amount is transferred, securely close both containers.

Wipe any minor drips on the exterior of the containers with a chemically compatible wipe.

Remove the bonding and grounding straps.

Dispose of any contaminated materials (e.g., wipes, gloves) in a designated hazardous

waste container.

Wash hands thoroughly with soap and water after completing the procedure.

Protocol for Storage of TAME
Proper storage is essential to maintain the stability of TAME and prevent the formation of

explosive peroxides.

Procedure:

Container and Labeling:

Store TAME in its original, tightly sealed container.

Ensure the container is clearly labeled with the chemical name, hazard warnings, and the

date it was received and opened.

Storage Location:

Store in a cool, dry, well-ventilated area away from direct sunlight and sources of heat or

ignition.

Use a designated flammable liquids storage cabinet.

Do not store with incompatible materials such as strong oxidizing agents.

Peroxide Formation:
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Although TAME is less prone to peroxide formation than other ethers, it is good practice to

test for peroxides periodically, especially if the container has been opened and stored for

an extended period.

If peroxides are detected, do not attempt to move or open the container. Contact your

institution's Environmental Health and Safety (EHS) department immediately.

Visualizing Pathways
Metabolic Pathway of Tert-Amyl Methyl Ether
TAME is metabolized in the liver, primarily by cytochrome P450 enzymes. The initial step

involves O-demethylation to form tert-amyl alcohol (TAA), which is then further metabolized.

Tert-Amyl Methyl Ether (TAME) Tert-Amyl Alcohol (TAA)
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(Cytochrome P450) Further Metabolites

(e.g., 2-methyl-2,3-butanediol)
Oxidation Excretion (Urine)
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Caption: Metabolic pathway of Tert-Amyl Methyl Ether (TAME).

Logical Workflow for Handling a TAME Spill
In the event of a TAME spill, a clear and logical workflow is essential to ensure a safe and

effective response.
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Caption: Logical workflow for responding to a TAME spill.
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Postulated Signaling Pathway for TAME-Induced CNS
Depression
The CNS depressant effects of ethers like TAME are thought to involve the potentiation of

inhibitory neurotransmission and the inhibition of excitatory neurotransmission. This diagram

illustrates a postulated pathway.
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Caption: Postulated signaling pathway for TAME-induced CNS depression.

Conclusion
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Tert-Amyl Methyl Ether is a valuable chemical in various industrial applications but requires

careful and informed handling in a laboratory setting due to its flammability and toxicity. By

adhering to the safety data, protocols, and precautions outlined in this guide, researchers can

significantly mitigate the risks associated with its use. Always consult the specific Safety Data

Sheet provided by the manufacturer and your institution's safety guidelines before working with

TAME.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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